1-(3-hydroxypropyl)-4-((naphthalen-1-ylmethyl)thio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one

• IUPAC Name: 1-(3-hydroxypropyl)-4-(naphthalen-1-ylmethylsulfanyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one
• InChI: InChI=1S/C21H22N2O2S/c24-13-5-12-23-19-11-4-10-18(19)20(22-21(23)25)26-14-16-8-3-7-15-6-1-2-9-17(15)16/h1-3,6-9,24H,4-5,10-14H2
• InChI Key: NCWVMYGFLCEMGB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N(C(=O)N=C2SCC3=CC=CC4=CC=CC=C43)CCCO
• Molecular Formula: C21H22N2O2S
• Molecular Weight: 366.5 g/mol

Description

1-(3-hydroxypropyl)-4-((naphthalen-1-ylmethyl)thio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one is a useful research compound. Its molecular formula is C21H22N2O2S and its molecular weight is 366.48. The purity is usually 95%.
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Scientific Research Applications

Antiprotozoal and Cytotoxic Applications

Naphthalene derivatives have been investigated for their antiprotozoal activity, showing moderate inhibition against protozoan parasites like Trypanosoma, Leishmania, and Plasmodium. These studies highlight the potential of naphthalene-based compounds in treating protozoal infections, offering insights into the development of new antiprotozoal agents. The cytotoxic properties against rat skeletal myoblasts also suggest potential applications in cancer research, although this specific aspect was not the focus of the user's interest (Ganapaty et al., 2006).

Antimicrobial Activity

Compounds with naphthalene and pyrimidinone structures have demonstrated antimicrobial efficacy against various bacterial and fungal species. This antimicrobial activity underscores the potential of such compounds in developing new antibiotics or antifungal agents, which is crucial given the rising resistance to existing antimicrobials (Voskienė et al., 2011).

Anti-Viral and Anti-Tumor Activities

The structural motifs present in the compound have shown promise in anti-viral and anti-tumor applications. Studies on similar structures have revealed significant activities against viruses and cancer cell lines, suggesting a potential role in developing new therapeutics in these areas. The diversity in biological activities also highlights the importance of further exploration of these compounds in drug discovery and development (Flefel et al., 2014).

Chemical and Physical Characterization

Research on similar compounds includes detailed chemical synthesis and characterization, offering insights into the structure-activity relationships that govern their biological effects. Such studies are fundamental in guiding the design and optimization of new drugs based on these core structures (Subasri et al., 2017).